4-[(5-{2-[(3-Fluorobenzyl)oxy]benzylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid

• Molecular Formula: C25H19FN2O4S
• Molecular Weight: 462.5 g/mol
• IUPAC Name: 4-[[(5Z)-5-[[2-[(3-fluorophenyl)methoxy]phenyl]methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoic acid
• InChI: InChI=1S/C25H19FN2O4S/c1-28-23(29)22(33-25(28)27-20-11-9-17(10-12-20)24(30)31)14-18-6-2-3-8-21(18)32-15-16-5-4-7-19(26)13-16/h2-14H,15H2,1H3,(H,30,31)/b22-14-,27-25?
• InChI Key: CDUSNCXXAXWKLF-NDMCFCFYSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC=CC=C2OCC3=CC(=CC=C3)F)/SC1=NC4=CC=C(C=C4)C(=O)O
• SMILES: CN1C(=O)C(=CC2=CC=CC=C2OCC3=CC(=CC=C3)F)SC1=NC4=CC=C(C=C4)C(=O)O

Description

4-[(5-{2-[(3-Fluorobenzyl)oxy]benzylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid, also known as FABAC, is a chemical compound that has been widely researched for its potential therapeutic applications in various fields of medicine.

Mechanism of Action

The mechanism of action of 4-[(5-{2-[(3-Fluorobenzyl)oxy]benzylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and inflammation. Specifically, 4-[(5-{2-[(3-Fluorobenzyl)oxy]benzylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid has been shown to inhibit the activity of the enzyme COX-2, which is involved in the production of prostaglandins that promote inflammation. In addition, 4-[(5-{2-[(3-Fluorobenzyl)oxy]benzylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid has been shown to inhibit the activity of the protein kinase AKT, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[(5-{2-[(3-Fluorobenzyl)oxy]benzylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid have been studied extensively in vitro and in vivo. In vitro studies have shown that 4-[(5-{2-[(3-Fluorobenzyl)oxy]benzylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid inhibits the growth of cancer cells and reduces the production of inflammatory cytokines. In vivo studies have shown that 4-[(5-{2-[(3-Fluorobenzyl)oxy]benzylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid reduces tumor growth in animal models and reduces inflammation in animal models of rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(5-{2-[(3-Fluorobenzyl)oxy]benzylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid in lab experiments is its high potency, which allows for the use of lower concentrations of the compound. This can reduce the cost of experiments and minimize the potential for toxicity. However, one limitation of using 4-[(5-{2-[(3-Fluorobenzyl)oxy]benzylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer to cells or animals.

Future Directions

There are several potential future directions for research on 4-[(5-{2-[(3-Fluorobenzyl)oxy]benzylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid. One area of interest is the development of 4-[(5-{2-[(3-Fluorobenzyl)oxy]benzylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid analogs with improved solubility and potency. Another area of interest is the investigation of the mechanism of action of 4-[(5-{2-[(3-Fluorobenzyl)oxy]benzylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid in more detail, which could lead to the identification of new targets for drug development. Finally, there is a need for further research on the safety and efficacy of 4-[(5-{2-[(3-Fluorobenzyl)oxy]benzylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid in animal models and human clinical trials.

Synthesis Methods

The synthesis of 4-[(5-{2-[(3-Fluorobenzyl)oxy]benzylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid involves the reaction of 3-fluorobenzyl bromide with 2-(benzyloxy)benzaldehyde in the presence of potassium carbonate to produce 2-[(3-fluorobenzyl)oxy]benzaldehyde. The resulting compound is then reacted with 2-aminothiazolidin-4-one in the presence of acetic acid to produce 4-[(5-{2-[(3-Fluorobenzyl)oxy]benzylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid.

Scientific Research Applications

4-[(5-{2-[(3-Fluorobenzyl)oxy]benzylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid has been extensively studied for its potential therapeutic applications in various fields of medicine, including cancer, inflammation, and infectious diseases. In cancer research, 4-[(5-{2-[(3-Fluorobenzyl)oxy]benzylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid has been shown to inhibit the growth of several types of cancer cells, including lung cancer, breast cancer, and colon cancer. In addition, 4-[(5-{2-[(3-Fluorobenzyl)oxy]benzylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid has been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Furthermore, 4-[(5-{2-[(3-Fluorobenzyl)oxy]benzylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid has been shown to exhibit antibacterial and antifungal activity, indicating its potential use in the treatment of infectious diseases.